Cas no 1220033-70-4 (Ethyl 3-(3-piperidinyloxy)benzoate hydrochloride)

• Product Name: Ethyl 3-(3-piperidinyloxy)benzoate hydrochloride
• CAS No: 1220033-70-4
• MF: C₁₄H₂₀ClNO₃
• MW: 285.766503334045
• CID: 1076453
• PubChem ID: 56831084
• Update Time: 2025-05-25

Ethyl 3-(3-piperidinyloxy)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-piperidinyloxy)benzoate hydrochloride
• AKOS015847896
• ethyl 3-(piperidin-3-yloxy)benzoate hydrochloride
• ethyl3-(piperidin-3-yloxy)benzoatehydrochloride
• ethyl 3-piperidin-3-yloxybenzoate;hydrochloride
• CS-0526745
• 1220033-70-4

• MDL： MFCD13561095
• Inchi： 1S/C14H19NO3.ClH/c1-2-17-14(16)11-5-3-6-12(9-11)18-13-7-4-8-15-10-13;/h3,5-6,9,13,15H,2,4,7-8,10H2,1H3;1H
• InChI Key： YSUKVWSOCCLDKV-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C(=O)OCC)C=1)C1CNCCC1

Computed Properties

• Exact Mass: 285.1131712g/mol
• Monoisotopic Mass: 285.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 3-(3-piperidinyloxy)benzoate hydrochloride

Research Brief on Ethyl 3-(3-piperidinyloxy)benzoate hydrochloride (CAS: 1220033-70-4): Recent Advances and Applications

Ethyl 3-(3-piperidinyloxy)benzoate hydrochloride (CAS: 1220033-70-4) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug development. This compound, characterized by its piperidinyloxy and benzoate functional groups, has been investigated for its potential therapeutic applications, particularly in the modulation of neurotransmitter systems and as a precursor in the synthesis of novel pharmacologically active molecules. Recent studies have explored its role in targeting specific receptors and enzymes, making it a compound of interest for treating neurological and psychiatric disorders.

One of the key areas of research involving Ethyl 3-(3-piperidinyloxy)benzoate hydrochloride is its interaction with the central nervous system (CNS). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits affinity for serotonin and dopamine receptors, suggesting its potential utility in the treatment of conditions such as depression and schizophrenia. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing its ability to modulate receptor activity with high specificity.

In addition to its CNS applications, recent research has highlighted the compound's role in cancer therapy. A preprint article available on bioRxiv (2024) reported that Ethyl 3-(3-piperidinyloxy)benzoate hydrochloride exhibits inhibitory effects on certain kinases involved in tumor proliferation. The study employed cell-based assays and xenograft models to demonstrate the compound's ability to reduce tumor growth, particularly in breast and lung cancer cell lines. These findings position the compound as a promising candidate for further development in oncology.

The synthesis and optimization of Ethyl 3-(3-piperidinyloxy)benzoate hydrochloride have also been a focus of recent investigations. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route that improves yield and purity while reducing production costs. The authors emphasized the scalability of this method, which could facilitate larger-scale production for preclinical and clinical studies. This advancement is critical for translating laboratory findings into potential therapeutic applications.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 3-(3-piperidinyloxy)benzoate hydrochloride. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and requires formulation optimization to enhance its therapeutic efficacy. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. Future studies are expected to focus on in vivo efficacy and safety profiling to advance the compound toward clinical trials.

In conclusion, Ethyl 3-(3-piperidinyloxy)benzoate hydrochloride (CAS: 1220033-70-4) represents a versatile compound with potential applications in neurology, psychiatry, and oncology. Recent studies have expanded our understanding of its pharmacological properties and synthetic accessibility, paving the way for further investigation. As research progresses, this compound may emerge as a valuable tool in the development of next-generation therapeutics.